Cas no 899949-42-9 ((2H-1,3-benzodioxol-5-yl)carbamoylmethyl 3-acetylindolizine-1-carboxylate)

• Product Name: (2H-1,3-benzodioxol-5-yl)carbamoylmethyl 3-acetylindolizine-1-carboxylate
• CAS No: 899949-42-9
• MF: C₂₀H₁₆N₂O₆
• MW: 380.350845336914
• CID: 5440352
• Update Time: 2025-11-06

(2H-1,3-benzodioxol-5-yl)carbamoylmethyl 3-acetylindolizine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• FOJMOGLFJFKNKG-UHFFFAOYSA-N
• (2H-1,3-benzodioxol-5-yl)carbamoylmethyl 3-acetylindolizine-1-carboxylate

• Inchi： 1S/C20H16N2O6/c1-12(23)16-9-14(15-4-2-3-7-22(15)16)20(25)26-10-19(24)21-13-5-6-17-18(8-13)28-11-27-17/h2-9H,10-11H2,1H3,(H,21,24)
• InChI Key： FOJMOGLFJFKNKG-UHFFFAOYSA-N
• SMILES： C1(C(OCC(NC2=CC=C3OCOC3=C2)=O)=O)=C2N(C=CC=C2)C(C(C)=O)=C1

Additional information on (2H-1,3-benzodioxol-5-yl)carbamoylmethyl 3-acetylindolizine-1-carboxylate

Exploring the Potential of (2H-1,3-benzodioxol-5-yl)carbamoylmethyl 3-acetylindolizine-1-carboxylate (CAS No. 899949-42-9) in Modern Research

In the realm of organic chemistry and pharmaceutical research, (2H-1,3-benzodioxol-5-yl)carbamoylmethyl 3-acetylindolizine-1-carboxylate (CAS No. 899949-42-9) has emerged as a compound of significant interest. This molecule, characterized by its unique benzodioxole and indolizine moieties, presents a fascinating case study for researchers exploring novel bioactive scaffolds. The compound's structural complexity, featuring both carbamate and ester functionalities, offers multiple points for chemical modification, making it a versatile candidate for drug discovery programs.

Recent trends in pharmaceutical development highlight a growing demand for heterocyclic compounds with enhanced bioavailability and target specificity. (2H-1,3-benzodioxol-5-yl)carbamoylmethyl 3-acetylindolizine-1-carboxylate aligns perfectly with this trend, as its indolizine core is known to exhibit remarkable interactions with biological targets. The presence of the 3-acetyl group further enhances its potential as a precursor for derivatization, addressing common challenges in structure-activity relationship (SAR) studies.

The compound's CAS No. 899949-42-9 has been increasingly referenced in patent literature, particularly in applications related to enzyme modulation and receptor binding. Researchers are particularly intrigued by the benzodioxol-5-yl component, which is frequently associated with improved pharmacokinetic properties in medicinal chemistry. This structural feature, combined with the carboxylate ester moiety, suggests potential applications in developing prodrug formulations—a hot topic in contemporary drug delivery research.

From a synthetic chemistry perspective, (2H-1,3-benzodioxol-5-yl)carbamoylmethyl 3-acetylindolizine-1-carboxylate represents an interesting challenge for organic synthesis optimization. The convergent assembly of its polyfunctional structure requires careful consideration of protecting group strategies and regioselective transformations. Recent advances in catalytic methods and green chemistry approaches have opened new possibilities for the efficient production of such complex molecules, addressing growing concerns about sustainable pharmaceutical manufacturing.

In analytical characterization, the compound's unique structural features present both challenges and opportunities. The benzodioxole proton environment and indolizine ring current effects create distinctive patterns in NMR spectroscopy, while the carbonyl groups offer multiple handles for mass spectrometric analysis. These characteristics make CAS No. 899949-42-9 an excellent subject for methodological development in structural elucidation techniques—a field experiencing rapid growth due to advancements in hyphenated instrumentation.

The potential biological activities of (2H-1,3-benzodioxol-5-yl)carbamoylmethyl 3-acetylindolizine-1-carboxylate have sparked considerable speculation in the research community. While detailed pharmacological data remains proprietary in many cases, the structural analogy to known bioactive indolizines suggests possible applications in areas ranging from neurological disorders to metabolic disease research. This aligns with current healthcare priorities focusing on personalized medicine and targeted therapies.

From a commercial perspective, the availability of 899949-42-9 through specialty chemical suppliers has enabled broader investigation of its properties. The compound's stability profile and solubility characteristics make it suitable for various high-throughput screening platforms, addressing the pharmaceutical industry's need for diverse compound libraries. This accessibility has contributed to its growing presence in academic research and industrial R&D programs worldwide.

Looking forward, (2H-1,3-benzodioxol-5-yl)carbamoylmethyl 3-acetylindolizine-1-carboxylate represents an exciting frontier in medicinal chemistry innovation. Its structural features offer numerous possibilities for lead optimization, while its synthetic accessibility makes it practical for scale-up studies. As research continues to uncover its full potential, this compound may well emerge as a key building block in the development of next-generation therapeutic agents, particularly in areas demanding multifunctional small molecules with precise target engagement capabilities.